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Compound of Interest

Compound Name: tert-Butyl ethyl ether

Cat. No.: B166775 Get Quote

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical information for the handling and disposal

of tert-Butyl ethyl ether (ETBE), a common solvent in research and development. Adherence

to these guidelines is critical for ensuring the safety of laboratory personnel and minimizing

environmental impact.

tert-Butyl ethyl ether is a highly flammable liquid and vapor that can cause skin and eye

irritation.[1][2] It may also cause drowsiness or dizziness.[2][3] Therefore, strict adherence to

proper personal protective equipment (PPE) protocols, handling procedures, and disposal

methods is imperative.

Essential Safety and Handling Information
Proper selection and use of PPE are the first line of defense against exposure. The following

table summarizes the required PPE for handling tert-Butyl ethyl ether.
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PPE Category Specification Rationale

Hand Protection

Impervious gloves (e.g., Nitrile

rubber) are recommended.

Always inspect gloves for

degradation or punctures

before use and change them

immediately upon

contamination.[1][4][5]

To protect against skin irritation

and absorption.[1][2]

Eye and Face Protection

Chemical safety goggles are

required.[1] A face shield

should be worn in situations

with a higher risk of splashing.

[1][6]

To protect eyes from splashes

and vapors that can cause

serious irritation.[2][6]

Skin and Body Protection

A flame-retardant lab coat or

100% cotton lab coat should

be worn.[4][5] Impervious

protective clothing and boots

may be necessary depending

on the scale of work.[1]

To protect the skin from

accidental contact.[1]

Respiratory Protection

All work should be conducted

in a well-ventilated area,

preferably within a certified

chemical fume hood.[1][6] If

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge

should be used.[4][7]

To prevent inhalation of

vapors, which can cause

respiratory irritation and central

nervous system effects.[2][6]

Quantitative Data Summary
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Property Value Source

Flash Point -19 °C (-2.2 °F) - closed cup [6]

Boiling Point 72 - 73 °C (162 - 163 °F) [4][6]

Flammability Limits
Lower: 1.23% (V) Upper: 7.7%

(V)
[6]

CAS Number 637-92-3 [2]

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure that a safety shower and eye wash station are readily

accessible.[1] All personnel must be trained on the specific hazards and handling

requirements of tert-Butyl ethyl ether.

Personal Protective Equipment: Don all required PPE as outlined in the table above before

entering the designated work area.

Handling the Chemical:

Conduct all manipulations of tert-Butyl ethyl ether inside a certified chemical fume hood

to ensure adequate ventilation.[1][6]

Use spark-proof tools and explosion-proof equipment.[1][7]

Keep containers tightly closed when not in use to minimize vapor release.[1][2][6]

Ground and bond containers and receiving equipment to prevent static discharge.[3][6][8]

Avoid contact with skin, eyes, and clothing.[1]

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and

other ignition sources.[1][2][7]

Store in a tightly closed container.[1][2][6]
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Store away from incompatible materials, such as oxidizing agents.[1]

The storage area should be locked up.[1][2][6]

Be aware that tert-Butyl ethyl ether may form explosive peroxides upon prolonged

storage.[3][7]

Disposal Plan: Managing Chemical Waste
All waste generated from the use of tert-Butyl ethyl ether must be treated as hazardous

waste.

Chemical Waste:

Collect all residual chemical and contaminated materials (e.g., absorbent pads from a

spill) in a clearly labeled, sealed, and compatible waste container.[6]

Do not mix with other waste streams.[6]

Contaminated PPE:

Used gloves, disposable lab coats, and other contaminated PPE should be collected in a

designated hazardous waste container.[5]

Final Disposal:

Dispose of all waste in accordance with local, state, and federal regulations through a

licensed waste disposal company.[1][2][6]

Emergency Response Plan
Spills:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2][9]

Ventilate: Ensure the area is well-ventilated.[1][9]

Control Ignition Sources: Remove all sources of ignition from the area.[7][9]
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Containment: For small spills, use a non-combustible absorbent material like sand, earth, or

vermiculite to contain the spill.[2][6] Place the absorbed material into a suitable container for

disposal.[2][7]

Personal Protection: Responders must wear appropriate PPE, including respiratory

protection.[1]

Personnel Exposure:

Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical attention.

[1][2]

Skin Contact: Immediately remove all contaminated clothing.[1][2] Wash the affected area

gently with plenty of soap and water.[1] If skin irritation occurs, get medical advice.[1][2]

Eye Contact: Rinse cautiously with water for several minutes.[1][2] If contact lenses are

present, remove them if it is easy to do so and continue rinsing.[1][2] If eye irritation persists,

seek medical attention.[1][2]

Ingestion: If swallowed, rinse the mouth.[1] Do NOT induce vomiting.[3][6] Call a poison

center or doctor if you feel unwell.[1]
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Workflow for Safe Handling of tert-Butyl Ethyl Ether
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Caption: A logical workflow for the safe handling and disposal of tert-Butyl ethyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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